Cas no 1803855-70-0 (3-Iodo-5-mercapto-2-(trifluoromethyl)pyridine)

• Product Name: 3-Iodo-5-mercapto-2-(trifluoromethyl)pyridine
• CAS No: 1803855-70-0
• MF: C₆H₃F₃INS
• MW: 305.059402704239
• CID: 4907748
• Update Time: 2025-10-24

3-Iodo-5-mercapto-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-5-mercapto-2-(trifluoromethyl)pyridine

• Inchi： 1S/C6H3F3INS/c7-6(8,9)5-4(10)1-3(12)2-11-5/h1-2,12H
• InChI Key： GJFPVRTUCBVMTP-UHFFFAOYSA-N
• SMILES： IC1=CC(=CN=C1C(F)(F)F)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 163
• XLogP3: 2.6
• Topological Polar Surface Area: 13.9

Additional information on 3-Iodo-5-mercapto-2-(trifluoromethyl)pyridine

3-Iodo-5-Mercapto-2-(Trifluoromethyl)Pyridine: A Comprehensive Overview

3-Iodo-5-Mercapto-2-(Trifluoromethyl)Pyridine, also known by its CAS number 1803855-70-0, is a heterocyclic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and structural versatility. The presence of an iodine atom at the 3-position, a mercapto group (-SH) at the 5-position, and a trifluoromethyl (-CF₃) group at the 2-position introduces a range of functional groups that can be exploited for diverse purposes.

The synthesis of 3-Iodo-5-Mercapto-2-(Trifluoromethyl)Pyridine typically involves multi-step reactions, often starting from pyridine precursors. The introduction of the trifluoromethyl group is achieved through electrophilic substitution, while the mercapto group can be introduced via nucleophilic substitution or reduction of a corresponding sulfonic acid derivative. The iodination step is usually carried out using iodine in the presence of a suitable catalyst or under specific reaction conditions to ensure regioselectivity.

Recent studies have highlighted the potential of this compound in drug discovery and development. The trifluoromethyl group is known to enhance lipophilicity and improve drug-like properties, making it an attractive substituent in medicinal chemistry. The mercapto group, on the other hand, can act as a nucleophile or coordinate with metal ions, enabling applications in catalysis or as a bioisostere in drug design. Additionally, the iodine atom can serve as a leaving group in subsequent transformations, facilitating further functionalization.

In terms of biological activity, 3-Iodo-5-Mercapto-2-(Trifluoromethyl)Pyridine has shown promise in preliminary assays targeting various enzymes and receptors. For instance, its ability to inhibit certain kinases has been explored in cancer research, where pyridine derivatives are often investigated for their anti-proliferative effects. Furthermore, the compound's interaction with G-protein coupled receptors (GPCRs) has been studied, suggesting potential applications in treating neurological disorders.

The structural flexibility of this compound also makes it an excellent candidate for supramolecular chemistry. The mercapto group can form disulfide bonds or coordinate with metal ions, enabling the construction of complex assemblies such as metallo-supramolecular polymers or coordination networks. These materials have potential applications in sensing, catalysis, and drug delivery systems.

From a synthetic standpoint, 3-Iodo-5-Mercapto-2-(Trifluoromethyl)Pyridine serves as an intermediate for constructing more complex molecules. Its reactivity allows for further functionalization through nucleophilic aromatic substitution or coupling reactions. For example, replacing the iodine atom with other groups can lead to derivatives with enhanced bioavailability or selectivity for specific targets.

In conclusion, 3-Iodo-5-Mercapto-2-(Trifluoromethyl)Pyridine, CAS number 1803855-70-0, represents a valuable building block in organic synthesis with diverse applications across chemistry and pharmacology. Its unique combination of functional groups positions it as a versatile tool for researchers aiming to develop novel compounds with tailored properties.